Cas no 2171417-72-2 ((2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid)

• Product Name: (2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid
• CAS No: 2171417-72-2
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6409464
• PubChem ID: 165553239
• Update Time: 2025-05-18

(2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid
• EN300-1480195
• 2171417-72-2
• (2S)-3-cyclopropyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]propanoic acid

• Inchi： 1S/C26H30N2O6/c1-33-17(13-24(29)28-23(25(30)31)12-16-10-11-16)14-27-26(32)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22-23H,10-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t17?,23-/m0/s1
• InChI Key： XQGOYWRUIINDDZ-VXLWULRPSA-N
• SMILES： OC([C@H](CC1CC1)NC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC)=O)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid

Introduction to (2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic Acid (CAS No. 2171417-72-2)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. One such compound, (2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid, with the CAS number 2171417-72-2, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial research settings.

The molecular structure of (2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid is characterized by a complex arrangement of functional groups, including an amino group, a methoxycarbonyl group, and a cyclopropyl moiety. These features contribute to its diverse chemical reactivity and biological interactions. The presence of the fluoren-9-yl moiety is particularly noteworthy, as fluorene derivatives are known for their stability and ability to participate in various biochemical pathways.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes at the molecular level. The compound (2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid has been investigated for its potential role in various therapeutic areas, including inflammation, neurodegenerative diseases, and cancer. Its unique structural features make it a valuable candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its chiral center at the (2S) position. Chirality is a critical factor in pharmaceuticals, as the stereochemistry of a molecule can significantly influence its biological activity. The (S)-configuration of this compound has been shown to exhibit enhanced binding affinity to certain biological targets compared to its (R)-enantiomer. This property makes it an attractive candidate for further development into a potent therapeutic agent.

Recent studies have demonstrated that derivatives of fluorene have significant potential in medicinal chemistry due to their ability to interact with biological macromolecules such as proteins and enzymes. The fluoren-9-yl moiety in this compound is particularly interesting because it can serve as a scaffold for designing molecules with improved pharmacokinetic properties. Additionally, the methoxycarbonyl group enhances the stability of the molecule, making it more suitable for long-term therapeutic use.

The cyclopropyl group is another key feature that contributes to the unique properties of this compound. Cyclopropyl groups are known to increase metabolic stability and improve oral bioavailability, which are crucial factors in drug development. By incorporating this group into the molecular structure, researchers aim to enhance the pharmacological profile of the compound, making it more effective and safer for clinical use.

Moreover, the methoxybutanamidopropanoic acid backbone provides a versatile platform for further chemical modifications. This allows researchers to explore different analogs with tailored biological activities. The combination of these structural elements makes (2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid a promising candidate for further investigation in preclinical and clinical studies.

In conclusion, the compound (2S)-3-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid represents an exciting advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in the quest for novel treatments for various diseases. As research continues to uncover new insights into its biological activities, this compound holds great promise for improving human health and well-being.